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Cat. No.: B560173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NBI-98782, also known as (+)-α-dihydrotetrabenazine, is the active metabolite of valbenazine

and a potent, selective inhibitor of the vesicular monoamine transporter 2 (VMAT2).[1][2][3]

VMAT2 is a crucial protein responsible for packaging monoamine neurotransmitters, such as

dopamine, serotonin, and norepinephrine, into synaptic vesicles for subsequent release.[4][5]

By inhibiting VMAT2, NBI-98782 disrupts the storage of these neurotransmitters, leading to

their depletion from nerve terminals. This mechanism of action makes NBI-98782 a valuable

tool for studying the role of monoaminergic systems in various neurological and psychiatric

disorders. These application notes provide detailed protocols for the preparation and use of

NBI-98782 in cell culture experiments, including methods for assessing its cytotoxicity and

functional activity.
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Property Value Reference

Synonyms

(+)-DTBZ; (+)-α-

Dihydrotetrabenazine; (+)-α-

DHTBZ

[6]

Molecular Formula C₁₉H₂₉NO₃ [7]

Molecular Weight 319.44 g/mol [7]

Ki for VMAT2 ~3 nM [1][8]

Appearance Solid -

Solubility DMSO -

Storage (Powder) -20°C for up to 3 years -

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
-

Stock Solution Preparation (in 100% DMSO)
Desired Stock
Concentration

Volume of DMSO
for 1 mg NBI-98782

Volume of DMSO
for 5 mg NBI-98782

Volume of DMSO
for 10 mg NBI-
98782

1 mM 3.1305 mL 15.6524 mL 31.3048 mL

5 mM 0.6261 mL 3.1305 mL 6.2610 mL

10 mM 0.3130 mL 1.5652 mL 3.1305 mL
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Start: Define Experimental Goals

Literature Review:
Ki ~3 nM

Analog IC50 ~6 nM

Perform Cytotoxicity Assay
(e.g., MTT)

Design Functional Assay
(Dopamine Uptake)

Determine Maximum Non-Toxic
Concentration

Is the highest concentration
below the max non-toxic level?

Set Concentration Range
for IC50 Determination

(e.g., 0.01 nM - 100 nM)

Proceed with Functional Assay

Yes

Adjust Concentration Range

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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